Cas no 1804855-39-7 (4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol)

• Product Name: 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol
• CAS No: 1804855-39-7
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4870553
• Update Time: 2025-08-04

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-1-5-4(3-14)2-13-7(6(5)10)8(11)12/h2,8,14H,1,3H2
• InChI Key： SAOFDSPUWSEDDP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=NC=C1CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1804855-39-7)

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol is a highly specialized organic compound with the CAS registry number 1804855-39-7. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound is characterized by a pyridine ring substituted with bromomethyl, chloro, difluoromethyl, and hydroxymethyl groups at specific positions, making it a unique and versatile molecule for various chemical transformations.

The synthesis of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol involves advanced organic synthesis techniques, including multi-step reactions and precise control over regioselectivity and stereoselectivity. Recent studies have highlighted its potential as a key intermediate in the development of novel bioactive compounds. For instance, researchers have explored its role in the construction of complex heterocyclic frameworks, which are essential components of many drug candidates.

One of the most notable applications of this compound is in medicinal chemistry. Its bromomethyl group serves as an excellent leaving group, enabling various substitution reactions that can lead to the formation of biologically active derivatives. For example, recent research has demonstrated its utility in the synthesis of kinase inhibitors, which are critical targets in cancer therapy. The presence of multiple halogen atoms (bromo and chloro) also enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In addition to its medicinal applications, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol has shown potential in agrochemicals. Its ability to undergo nucleophilic substitution reactions makes it a valuable precursor for the development of herbicides and insecticides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its pyridine ring can serve as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials have wide-ranging applications in energy storage, catalysis, and sensing technologies.

From a mechanistic standpoint, the reactivity of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol is influenced by the electronic effects of its substituents. The electron-withdrawing groups (chloro and difluoromethyl) deactivate the pyridine ring, making it less susceptible to nucleophilic attacks but enhancing its electrophilic character. This dual nature allows for a wide range of chemical transformations, from alkylation to acylation reactions.

Recent studies have also focused on the stereochemical outcomes of reactions involving this compound. The steric hindrance caused by bulky substituents can influence the regioselectivity and stereoselectivity of reactions, providing insights into the design of more efficient synthetic pathways. For example, asymmetric catalysis using chiral catalysts has been employed to synthesize enantiomerically enriched derivatives of this compound.

In conclusion, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1804855-39-7) is a multifaceted compound with significant potential across various fields. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, offering endless possibilities for innovation in drug discovery, agrochemicals, and materials science.